Cas no 1352540-92-1 ([2-(2-Cyclopropylamino-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone)

• Product Name: [2-(2-Cyclopropylamino-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone
• CAS No: 1352540-92-1
• MF: C₁₉H₂₁N₃O
• MW: 307.389544248581
• CID: 5169218
• Update Time: 2025-06-11

[2-(2-Cyclopropylamino-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone Chemical and Physical Properties

Names and Identifiers

• [2-(2-Cyclopropylamino-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone
• Methanone, [2-[2-(cyclopropylamino)-3-pyridinyl]-1-pyrrolidinyl]phenyl-

• Inchi： 1S/C19H21N3O/c23-19(14-6-2-1-3-7-14)22-13-5-9-17(22)16-8-4-12-20-18(16)21-15-10-11-15/h1-4,6-8,12,15,17H,5,9-11,13H2,(H,20,21)
• InChI Key： MBJICXWYZGCLNK-UHFFFAOYSA-N
• SMILES： C(N1CCCC1C1=CC=CN=C1NC1CC1)(C1=CC=CC=C1)=O

Additional information on [2-(2-Cyclopropylamino-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone

[2-(2-Cyclopropylamino-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone (CAS No. 1352540-92-1): A Comprehensive Overview

[2-(2-Cyclopropylamino-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone (CAS No. 1352540-92-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1352540-92-1, is a derivative of pyrrolidine and pyridine, two important heterocyclic compounds with a wide range of biological activities. The unique structural features of this molecule make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The chemical structure of [2-(2-Cyclopropylamino-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone consists of a phenyl ring linked to a pyrrolidine ring through a carbonyl group, with a cyclopropylamino-substituted pyridine moiety attached to the pyrrolidine ring. This intricate arrangement of functional groups imparts the compound with distinct pharmacological properties, including high lipophilicity and the ability to cross the blood-brain barrier, which are crucial for its potential therapeutic applications.

Recent studies have highlighted the potential of [2-(2-Cyclopropylamino-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone as a potent modulator of various biological targets. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT₆ receptor, which is implicated in cognitive function and neurodegenerative diseases such as Alzheimer's disease. Preclinical studies have shown that this compound exhibits high affinity and selectivity for the 5-HT₆ receptor, making it a promising lead for the development of novel cognitive enhancers.

In addition to its potential as a cognitive enhancer, [2-(2-Cyclopropylamino-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone has also been investigated for its anti-cancer properties. Research has demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of multiple signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of [2-(2-Cyclopropylamino-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone has been extensively studied to ensure its suitability for clinical development. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of [2-(2-Cyclopropylamino-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone in human subjects. Early-phase trials have demonstrated that this compound is well-tolerated at therapeutic doses and has shown promising preliminary results in improving cognitive function in patients with mild cognitive impairment (MCI). Additionally, ongoing Phase II trials are exploring its efficacy in treating various types of cancer.

The synthesis of [2-(2-Cyclopropylamino-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the cyclopropylamine-substituted pyridine moiety followed by coupling with the phenylimine intermediate derived from phenacyl chloride and pyrrolidine. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthetic process.

In conclusion, [2-(2-Cyclopropylamino-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone (CAS No. 1352540-92-1) represents a promising compound with significant potential in both neurological and oncological applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to advance our understanding of this compound's mechanisms of action and clinical utility, it is likely to play an increasingly important role in the treatment of various diseases.